[4-(1,1,1-Trifluoropropan-2-yl)phenyl]methanol

• IUPAC Name: [4-(1,1,1-trifluoropropan-2-yl)phenyl]methanol
• InChI: InChI=1S/C10H11F3O/c1-7(10(11,12)13)9-4-2-8(6-14)3-5-9/h2-5,7,14H,6H2,1H3
• InChI Key: KLTPDDQSEXJDEL-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)CO)C(F)(F)F
• Molecular Formula: C10H11F3O
• Molecular Weight: 204.19 g/mol

Description

[4-(1,1,1-Trifluoropropan-2-yl)phenyl]methanol, also known as TFPM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. TFPM is a white crystalline solid that is soluble in organic solvents and has a melting point of 68-70°C.

Scientific Research Applications

Photochromic Materials

A study detailed the synthesis of substituted methanols showing good photochromism, leading to the reversible generation of photomerocyanines. These compounds, upon acidic dehydration, form cations that reversibly generate photomerocyanines with absorption maxima in the red–orange spectrum, indicating potential applications in photochromic materials and optical storage (Aiken et al., 2013).

Synthetic Methodologies

Research has introduced efficient methodologies for synthesizing dihydro-2H-benzo[b][1,4]thiazine and oxazine derivatives from furan-2-yl(phenyl)methanol derivatives, showcasing the potential of these methods in generating diverse heterocyclic compounds with potential biological activities (Reddy et al., 2012).

Antimicrobial and Antitubercular Agents

A series of [4-(aryloxy)phenyl]cyclopropyl methanones, upon reduction to methanols, exhibited significant antitubercular activity against Mycobacterium tuberculosis, suggesting their potential as therapeutic agents. Notably, one compound demonstrated high efficacy against multidrug-resistant strains and was orally active in vivo, highlighting the relevance of these compounds in developing new antitubercular treatments (Bisht et al., 2010).

Liquid Crystal Properties

Novel benzofuran-based 1,2,3-triazoles synthesized using a click chemistry approach exhibited high antimicrobial activity. These compounds, with structures characterized by various spectroscopic techniques, indicate potential applications in materials science, especially in the development of antimicrobial coatings or materials (Sunitha et al., 2017).

Thiol Protecting Groups

The novel tris(4-azidophenyl)methanol was reported as a multifunctional thiol protecting group, suitable for peptoid synthesis and cleavable under mild conditions. This compound's versatility highlights its potential utility in synthetic chemistry and materials science applications (Qiu et al., 2023).